Cas no 2138096-85-0 (3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine
• CAS No: 2138096-85-0
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5905528
• PubChem ID: 165952430
• Update Time: 2025-06-29

3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138096-85-0
• EN300-1158032
• 3-cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine
• 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C13H25N/c1-9(2)12-7-6-11(14)8-13(12)10-4-3-5-10/h9-13H,3-8,14H2,1-2H3
• InChI Key： DXSTYFUYALQUDU-UHFFFAOYSA-N
• SMILES： NC1CCC(C(C)C)C(C1)C1CCC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine

Introduction to 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 2138096-85-0)

3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 2138096-85-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cycloalkyl and cyclohexylamine structure, exhibits promising pharmacological properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine is defined by its cyclobutyl and isopropyl substituents attached to a cyclohexane ring, with an amine group at the C1 position. This arrangement imparts specific conformational flexibility and steric hindrance, which are crucial for its biological activities. The compound's molecular formula is C₁₄H₂₇N, and its molecular weight is approximately 209.37 g/mol.

The synthesis of 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine has been reported using various methodologies. One common approach involves the reaction of a cyclohexanone derivative with an appropriate amine in the presence of a reducing agent. Another method involves the coupling of a cyclohexyl halide with an amine using transition metal catalysts. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological activities, 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine has shown potential as a modulator of various biological targets. Recent studies have demonstrated its ability to interact with G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways. For instance, it has been found to exhibit agonistic or antagonistic effects on serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety.

Beyond its interactions with GPCRs, 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine has also been investigated for its neuroprotective properties. Preclinical studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the compound has been evaluated for its analgesic effects, with preliminary results indicating that it may have a role in pain management.

The pharmacokinetic profile of 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine is another important aspect of its characterization. Studies have shown that it has good oral bioavailability and favorable metabolic stability, which are essential for drug development. The compound's ability to cross the blood-brain barrier (BBB) has also been confirmed, making it suitable for central nervous system (CNS) applications.

To further validate the therapeutic potential of 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and dosing regimens of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials are expected to provide more detailed insights into its clinical utility.

In conclusion, 3-Cyclobutyl-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 2138096-85-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various neurological and psychiatric disorders makes it an exciting focus of ongoing research and development in the pharmaceutical industry. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of these conditions.